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Compound of Interest

Compound Name: Vanadium oxytrichloride

CAS No.: 7727-18-6

Cat. No.: B1216099 Get Quote

Executive Summary
Vanadium Oxytrichloride (

) is a pivotal transition metal reagent, widely utilized as a catalyst precursor in Ziegler-Natta
olefin polymerization and as a chlorinating agent in organic synthesis. Its high reactivity,
particularly its violent hydrolytic instability, demands rigorous handling protocols.

This guide provides a definitive reference for the spectroscopic identification and quality control

of

. It focuses on the three primary modalities—Vibrational Spectroscopy (IR/Raman) and Nuclear
Magnetic Resonance (

NMR)—synthesizing experimental data with theoretical symmetry arguments to ensure
accurate structural assignment.

Part 1: Molecular Geometry & Symmetry Analysis[2]
To interpret the spectroscopic data correctly, one must first understand the symmetry

constraints of the molecule.

adopts a distorted tetrahedral geometry.
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Symmetry Elements: One

rotation axis (along the V=O bond) and three

mirror planes (containing the V=O bond and one V-Cl bond).

Vibrational Modes: A non-linear molecule with

atoms has

vibrational degrees of freedom. Under

symmetry, these reduce to six fundamental frequencies:

(Symmetric): IR and Raman active (polarized).

(Degenerate): IR and Raman active (depolarized).[1]

This symmetry analysis dictates that all fundamental modes are active in both Infrared and

Raman spectroscopy, a critical feature for cross-validation.

Diagram 1: Vibrational Mode Logic & Selection Rules
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Molecular Geometry

Vibrational Analysis (3N-6 = 9 modes)

Spectroscopic Activity
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(Non-degenerate)

3 Modes
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(Doubly Degenerate)

3 Modes (x2)

Selection Rules:
All modes IR & Raman Active

Click to download full resolution via product page

Caption: Logic flow determining the spectroscopic activity of

based on Group Theory.

Part 2: Vibrational Spectroscopy (IR & Raman)[2][5]
[6][7][8]
The vibrational spectrum of

is dominated by the strong Vanadyl (V=O) moiety and the V-Cl framework.

Diagnostic Data Table
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The following assignments are based on gas-phase and liquid-phase studies. The V=O stretch

is the primary indicator of purity; broadening or shifting of this band often indicates hydrolysis to

or aggregation.

Mode Symmetry Description
Wavenumber
(cm⁻¹)
[IR/Raman]

Diagnostic
Note
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V=O[1] Stretch 1035

Very Strong,

Sharp. Key purity

marker.
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V-Cl Asym.[1][2]

Stretch
504 - 508

Strong, often

broad.

V-Cl Sym.[1][2]

Stretch
408 - 410

Very Strong in

Raman

(Polarized).

V-Cl Rock/Bend ~250 - 270
Weak, low

frequency.

Cl-V-Cl Bend ~165
Lattice/Deformati

on region.

Cl-V-Cl Bend ~125
Lattice/Deformati

on region.

Data Sources: NIST Standard Reference Data; Miller & Cousins (1957).

Experimental Protocol: Handling for IR/Raman
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Critical Warning:

reacts instantly with moisture to form

gas and solid vanadium oxides. Standard NaCl/KBr plates will be destroyed.

Sample Prep: All manipulations must occur in a glovebox (

ppm

).

IR Cell: Use a sealed liquid cell with AgCl or KRS-5 windows (resistant to chlorinating

agents). Alternatively, prepare a Nujol mull between AgCl plates.

Raman: Seal neat liquid in a glass capillary tube. Flame-seal the capillary to ensure

containment before removing from the glovebox.

Part 3: Nuclear Magnetic Resonance ( NMR)
Vanadium-51 is a quadrupolar nucleus (

) with high natural abundance (99.75%) and high sensitivity (approx. 0.38 relative to

), making it an excellent probe for oxidation state and coordination geometry.

Chemical Shift Data
serves as the primary reference standard for

NMR spectroscopy.
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Parameter Value Notes

Standard Reference 0.0 ppm
Defined by neat liquid

.

Chemical Shift Range -2000 to +4000 ppm
V(V) species typically fall

between -800 and +500 ppm.

Linewidth (

)
< 50 Hz

Relatively sharp for a

quadrupolar nucleus due to

high symmetry (

) and efficient relaxation.

Solvent Effects Minor (< 10 ppm)

In non-coordinating solvents

(e.g.,

,

).

Solvent Compatibility & Reactivity
Crucial Insight: Unlike proton NMR, the choice of solvent in

NMR is chemical, not just physical.

is a strong Lewis acid.

Recommended Solvents: Benzene-

, Toluene-

, Cyclohexane-

,

(with ext. lock).

Forbidden Solvents:

Alcohols/Water: Immediate solvolysis/hydrolysis.
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DMSO/DMF/THF: Strong coordination to the Vanadium center, causing massive chemical

shift displacement and potential complex formation (e.g.,

).

Diagram 2: Air-Sensitive NMR Workflow

Glovebox Operations (<1 ppm H2O)

Pure VOCl3 Liquid

J. Young NMR Tube
(Teflon Valve)Transfer

Dry C6D6
(Dried over Na/K) Dilution (Optional)

500 MHz Spectrometer
(Broadband Probe)

Transfer to Magnet Spectrum Acquisition
(Ref: 0.0 ppm)

Pulse Sequence:
90° pulse, no decoupling

Click to download full resolution via product page

Caption: Protocol for preparing and acquiring

NMR data using J. Young valve tubes to prevent hydrolysis.

Part 4: Applications & Quality Control
In drug development and materials science,

is often a raw material. The spectroscopic data above serves as a "fingerprint" for Quality
Assurance (QA).

Purity Check:

IR: Appearance of a broad band at ~3400 cm⁻¹ (OH stretch) or ~990 cm⁻¹ indicates

hydrolysis (

formation).

NMR: Appearance of new peaks upfield (negative ppm) often indicates reduction to V(IV)

(paramagnetic, broadening) or formation of oxo-bridged dimers.
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Process Monitoring:

In situ IR probes (reactors) track the disappearance of the 1035 cm⁻¹ band during

chlorination reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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